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Compound of Interest

(3-Fluorophenyl)(4-
Compound Name:
fluorophenyl)methanone

cat. No.: B1297833

Essential Safety and Handling Guide for (3-
Fluorophenyl)(4-fluorophenyl)methanone

This guide provides crucial safety and logistical information for the handling and disposal of (3-
Fluorophenyl)(4-fluorophenyl)methanone, a compound frequently used in research and
development. Adherence to these procedures is vital for ensuring the safety of laboratory
personnel and the integrity of experimental work.

Chemical Identifier:
e CAS Number: 345-71-1[1]

Hazard Identification and Classification

(3-Fluorophenyl)(4-fluorophenyl)methanone is classified as a hazardous substance. The
primary hazards are outlined in the table below.
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[2]
] ] o H315: Causes skin irritation[1]

Skin Corrosion/Irritation Category 2 2]

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation[1][2]

Specific target organ toxicity — H335: May cause respiratory

Category 3

Single exposure

irritation[1][2]

Signal Word: Warning[2]

Pictogram:

e GHSO07 (Exclamation Mark)[2]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is the primary defense against accidental exposure. The

following equipment must be worn when handling this compound.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile or Neoprene).
Dispose of contaminated

gloves after use.

Prevents skin contact and

irritation.[2]

Eye and Face Protection

Chemical splash goggles or a
face shield that meets
European Standard EN166 or
OSHA 29 CFR 1910.133.

Protects against splashes that
can cause serious eye
irritation.[2][3]

Body Protection

A fully buttoned laboratory coat
or chemical-resistant overalls.
Safety shoes meeting at least
S1 standards.

Prevents skin contact with the

chemical.[2]

Respiratory Protection

Not typically required under
normal use with adequate
ventilation. Use a
NIOSH/MSHA or European
Standard EN 149 approved
respirator if dust, fumes, or
aerosols are generated or if

ventilation is inadequate.

Minimizes the risk of inhaling
airborne particles that can

cause respiratory irritation.[2]

[3]

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to minimize risk.

Handling:

Avoid the formation of dust and aerosols.[2]
Do not breathe dust, fumes, gas, mist, vapors, or spray.[2]

Avoid contact with skin, eyes, and clothing.[2]

Work in a well-ventilated area, preferably under a chemical fume hood.[2]
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Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in the handling area.[2]

Use non-sparking tools and take measures to prevent the build-up of electrostatic charge.[3]

Ensure eyewash stations and safety showers are in close proximity to the workstation.[3]

Storage:

Store in a cool, dry, and well-ventilated place.[2]

Keep the container tightly closed and upright.[2]

Store locked up.[2]

Keep away from heat, sparks, open flames, and hot surfaces.[3]

Emergency Procedures

Immediate and appropriate responses to emergencies can significantly mitigate harm.
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Emergency Situation

First-Aid Measures

If Swallowed

Immediately call a POISON CENTER or doctor.

Rinse mouth. Do NOT induce vomiting.[2]

If on Skin

Take off immediately all contaminated clothing.
Rinse skin with plenty of water and soap. Seek

medical attention if irritation occurs.[2]

If Inhaled

Remove the person to fresh air and keep them
comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[2]

If in Eyes

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2]

Accidental Release

Use personal protective equipment. Avoid dust
formation. Ensure adequate ventilation. Absorb
the spill with inert material (e.g., sand, silica gel)
and collect it in a suitable container for disposal.

Prevent the product from entering drains.[2]

Fire

Use dry chemical, carbon dioxide, or alcohol-
resistant foam to extinguish. Wear self-
contained breathing apparatus and full

protective gear.[4]

Disposal Plan

Contaminated materials and the chemical itself must be disposed of as hazardous waste.

» Chemical Disposal: Dispose of the contents and container to a licensed hazardous-waste

disposal contractor.[2]

o Contaminated PPE: Dispose of contaminated gloves and other protective clothing as

hazardous waste in accordance with applicable local, state, and federal regulations.
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Safety Workflow

The following diagram illustrates the logical workflow for safely handling (3-Fluorophenyl)(4-
fluorophenyl)methanone.
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Safety Workflow for Handling (3-Fluorophenyl)(4-fluorophenyl)methanone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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